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Compound of Interest

Compound Name: 2,2,2-Trifluoroethylhydrazine

Cat. No.: B1294279 Get Quote

Essential Safety and Handling Guide for 2,2,2-
Trifluoroethylhydrazine
This guide provides critical safety and logistical information for the handling and disposal of

2,2,2-Trifluoroethylhydrazine, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety.

Quick Safety Reference
Hazard
Classification

GHS Pictograms Signal Word Key Hazards

Acute Toxicity (Oral,

Dermal, Inhalation)
Danger Warning

Harmful if swallowed,

in contact with skin, or

if inhaled.

Flammable

Solid/Liquid and Vapor
Danger Warning

Flammable solid or

liquid and vapor.[1]

Personal Protective Equipment (PPE)
When handling 2,2,2-Trifluoroethylhydrazine, a comprehensive PPE strategy is mandatory to

prevent exposure.
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Equipment Specifications Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Nitrile, Butyl

rubber, or PVC).[2][3][4][5]

Always inspect gloves before

use and use proper removal

technique.[6]

Prevents skin contact, as the

substance is harmful and may

be fatal if absorbed through

the skin.[2]

Eye Protection
Tightly fitting safety goggles

and a face shield.[2][6]

Protects against splashes and

vapors, which can cause eye

burns and irritation.[2][3]

Skin and Body Protection

Fire/flame-resistant lab coat

and a chemical-resistant

apron.[2][4] Full-length pants

and closed-toe shoes made of

rubber or leather are required.

[2]

Protects skin from accidental

contact and splashes.

Prevents clothing from

becoming a source of

prolonged exposure.

Respiratory Protection

A NIOSH-approved full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges should be used as a

backup to engineering

controls.[2] If a respirator is the

sole means of protection, a

full-face supplied-air respirator

is required.[2][5]

Protects against inhalation of

toxic vapors, which can be

destructive to the respiratory

tract.[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2,2,2-Trifluoroethylhydrazine is crucial for minimizing

risks.

Receiving and Storage
Receiving: Upon receipt, inspect the container for any signs of damage or leaks.
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Storage Location: Store in a cool, dry, and well-ventilated place, away from heat, sparks, and

open flames.[7] The storage area should be an approved flammable liquid storage area.[3]

Storing in a freezer and under an inert atmosphere is also recommended.[7]

Container Requirements: Keep containers tightly closed.[7] Store in original containers, and

use secondary containment to prevent spills from spreading.[2][3]

Incompatibilities: Isolate from strong oxidizing agents, acids, nitrates, and chlorine bleaches,

as contact may result in ignition.[2][3][7]

Handling and Use
Engineering Controls: All work with 2,2,2-Trifluoroethylhydrazine must be conducted in a

certified chemical fume hood or a glove box, preferably under an inert atmosphere like

nitrogen.[2][4]

Safe Handling Practices:

Ensure an emergency eyewash station and safety shower are readily accessible.[2]

Avoid all personal contact, including inhalation.[3]

Use only non-sparking tools and take precautionary measures against static discharge.[7]

Ground and bond containers and receiving equipment.[7]

Do not cut, drill, grind, or weld on or near containers, as they may contain explosive

vapors even when empty.[3]

Wash hands and any exposed skin thoroughly after handling.[7]

Disposal Plan
Waste Classification: 2,2,2-Trifluoroethylhydrazine and its container must be disposed of

as hazardous waste.[3] It may be classified under EPA hazardous waste number D001 for

ignitability.[3]

Collection:
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Collect waste in suitable, closed, and properly labeled containers.[6]

Do not mix with other waste.[6]

The first rinse of any container must be collected and disposed of as hazardous waste.[8]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[3]

Engage a licensed disposal company for surplus and non-recyclable solutions.[6]

Do not allow wash water from cleaning equipment to enter drains.[3]

Chemical and Physical Properties
Property Value

Molecular Formula C₂H₅F₃N₂

Molecular Weight 114.07 g/mol

Appearance Liquid[9]

Density 1.294 g/mL at 25 °C[9]

Flash Point 62 °C (143.6 °F)[9]

Refractive Index n20/D 1.361[9]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an emergency.

Spills and Leaks
Minor Spills:

Remove all sources of ignition.[3]

Clean up spills immediately using an inert absorbent material.[6][7]
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Collect the absorbed material into a suitable, closed container for disposal.[6][7]

Major Spills:

Evacuate the area and move upwind.[3]

Alert emergency responders, informing them of the location and nature of the hazard.[3]

Prevent further leakage or spillage if it is safe to do so.[6]

Ventilate the area.[6]

Personal Exposure
Inhalation:

Remove the individual from the contaminated area to fresh air immediately.[7]

Keep the person warm and at rest.[3]

If breathing has stopped, provide artificial respiration.[10]

Seek immediate medical attention.[7]

Skin Contact:

Immediately remove all contaminated clothing, including footwear.[3]

Flush the skin and hair with running water for at least 15 minutes.[3][7]

Seek immediate medical attention.[7]

Eye Contact:

Immediately flush the eyes with plenty of fresh, running water for at least 15 minutes.[3][7]

Ensure complete irrigation by keeping eyelids apart and moving them.[3]

Seek immediate medical attention.[7]
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Ingestion:

Rinse the mouth with water.[7]

Do NOT induce vomiting.[6][7]

Call a physician or poison control center immediately.[7]

Visual Workflows
Safe Handling Workflow
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Caption: Workflow for the safe handling of 2,2,2-Trifluoroethylhydrazine.
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Caption: Logical workflow for responding to a chemical spill.

Personal Exposure Emergency Response
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Immediate Actions

Personal Exposure Occurs

Inhalation:
Move to Fresh Air

Skin Contact:
Remove Clothing, Flush with Water (15 min)

Eye Contact:
Flush with Water (15 min)

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for personal exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2,2,2-
Trifluoroethylhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294279#personal-protective-equipment-for-
handling-2-2-2-trifluoroethylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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